N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide)

• IUPAC Name: N-[2-hydroxy-4-[[3-hydroxy-4-(3-phenylpropanoylamino)phenyl]methyl]phenyl]-3-phenylpropanamide
• InChI: InChI=1S/C31H30N2O4/c34-28-20-24(11-15-26(28)32-30(36)17-13-22-7-3-1-4-8-22)19-25-12-16-27(29(35)21-25)33-31(37)18-14-23-9-5-2-6-10-23/h1-12,15-16,20-21,34-35H,13-14,17-19H2,(H,32,36)(H,33,37)
• InChI Key: GZUGCWPHFHKYML-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCC(=O)NC2=C(C=C(C=C2)CC3=CC(=C(C=C3)NC(=O)CCC4=CC=CC=C4)O)O
• Molecular Formula: C31H30N2O4
• Molecular Weight: 494.6 g/mol

Description

N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide), commonly known as bisphenol A (BPA), is an organic synthetic compound that is widely used in the production of polycarbonate plastics and epoxy resins. It is also used in the manufacture of various consumer products, including food and beverage containers, dental sealants, and thermal paper receipts. The widespread use of BPA has raised concerns about its potential health effects on humans and wildlife.

Mechanism of Action

N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) acts as an endocrine disruptor by binding to estrogen receptors in the body. This can lead to a range of physiological and biochemical effects, including altered gene expression and disrupted hormone signaling pathways. N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) can also interfere with other cellular processes, including DNA synthesis and repair.
Biochemical and Physiological Effects:
N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has been shown to have a range of biochemical and physiological effects on the body. These include changes in hormone levels, altered gene expression, and disrupted cellular signaling pathways. N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has been linked to a variety of health problems, including reproductive disorders, developmental abnormalities, and cancer.

Advantages and Limitations for Lab Experiments

N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) is widely used in laboratory experiments as a model compound for studying the effects of endocrine disruptors. Its availability and low cost make it an attractive choice for researchers. However, N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has limitations as a model compound, as its effects may not accurately reflect those of other endocrine disruptors. Additionally, the use of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) in laboratory experiments may raise ethical concerns, as it has been linked to a range of adverse health effects.

Future Directions

There are several areas of future research that are needed to better understand the health effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide). These include:
1. Investigating the long-term effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) exposure on human health.
2. Developing alternative materials to replace N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) in the production of consumer products.
3. Studying the effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) on wildlife and ecosystems.
4. Identifying the mechanisms by which N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) exerts its effects on the body.
5. Developing new methods for measuring N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) exposure in humans and wildlife.
6. Investigating the effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) on vulnerable populations, such as pregnant women and children.
Conclusion:
In conclusion, N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) is an organic synthetic compound that is widely used in the production of polycarbonate plastics and epoxy resins. Scientific research has shown that N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) can mimic the effects of estrogen in the body, leading to a range of adverse health outcomes. While N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has advantages as a model compound for studying the effects of endocrine disruptors, its use in laboratory experiments may raise ethical concerns. Future research is needed to better understand the health effects of N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) and to develop alternative materials to replace it in consumer products.

Scientific Research Applications

N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has been extensively studied for its potential health effects on humans and wildlife. Scientific research has shown that N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) can mimic the effects of estrogen in the body, leading to a range of adverse health outcomes. N,N'-[methylenebis(2-hydroxy-4,1-phenylene)]bis(3-phenylpropanamide) has been linked to a variety of health problems, including reproductive disorders, developmental abnormalities, and cancer.